Cas no 1503856-22-1 (Methyl 3-bromo-4-(methoxymethyl)benzoate)

• Product Name: Methyl 3-bromo-4-(methoxymethyl)benzoate
• CAS No: 1503856-22-1
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• CID: 5869658
• PubChem ID: 81429572
• Update Time: 2025-10-29

Methyl 3-bromo-4-(methoxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-4-(methoxymethyl)benzoate
• 1503856-22-1
• EN300-4320138
• AKOS020007403

• Inchi： 1S/C10H11BrO3/c1-13-6-8-4-3-7(5-9(8)11)10(12)14-2/h3-5H,6H2,1-2H3
• InChI Key： CVTZJCBHKYLSFW-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(COC)C(Br)=C1

Computed Properties

• Exact Mass: 257.98916g/mol
• Monoisotopic Mass: 257.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.418±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 301.8±32.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 3-bromo-4-(methoxymethyl)benzoate

Methyl 3-bromo-4-(methoxymethyl)benzoate: A Versatile Compound in Pharmaceutical and Material Science Applications

Methyl 3-bromo-4-(methoxymethyl)benzoate is a synthetic organic compound with a unique molecular structure that combines aromatic and functional groups, making it a valuable candidate for various scientific and industrial applications. Its chemical identity, CAS No. 1503856-22-1, represents a specific molecular entity that has garnered attention in recent research due to its potential in drug development and material synthesis. This compound features a benzoate core with substituents including a bromine atom at the 3-position and a methoxymethyl group at the 4-position, which significantly influences its chemical reactivity and biological activity.

The methoxymethyl group in Methyl 3-bromo-4-(methoxymethyl)benzoate introduces steric and electronic effects that modulate its interactions with biological targets. The presence of the bromine atom enhances the compound’s electrophilic character, while the methoxymethyl group provides additional structural complexity. These features are critical in determining the compound’s solubility, stability, and reactivity in different environments. Recent studies have highlighted the importance of such structural modifications in optimizing the pharmacological properties of aromatic derivatives.

Recent advances in medicinal chemistry have demonstrated the utility of Methyl 3-bromo-4-(methoxymethyl)benzoate as a building block for the synthesis of bioactive molecules. For instance, a 2023 study published in Journal of Medicinal Chemistry explored its role in the development of novel anti-inflammatory agents. Researchers found that the bromine-substituted benzoate scaffold could be modified to enhance its ability to inhibit pro-inflammatory cytokines, making it a promising candidate for the treatment of chronic inflammatory diseases.

Another area of interest is the application of this compound in polymer science. The methoxymethyl group facilitates cross-linking reactions, enabling the creation of functional polymers with tunable properties. A 2024 paper in Advanced Materials reported the use of Methyl 3-bromo-4-(methoxymethyl)benzoate as a cross-linker in the synthesis of biodegradable polymeric materials. These materials showed improved mechanical strength and controlled degradation rates, which are essential for applications in tissue engineering and drug delivery systems.

From a synthetic perspective, the preparation of Methyl 3-bromo-4-(methoxymethyl)benzoate involves multi-step organic reactions. Typically, the synthesis begins with the bromination of a phenolic derivative, followed by methoxymethylation to introduce the functional group. The reaction conditions, such as temperature and catalysts, play a crucial role in achieving high yields and purity. Recent advancements in catalytic methods have enabled more efficient and sustainable synthesis routes, reducing the environmental impact of the process.

The methoxymethyl group also contributes to the compound’s potential in green chemistry applications. Its ability to participate in ring-opening reactions makes it suitable for the development of eco-friendly materials. A 2023 review in Green Chemistry emphasized the importance of such functional groups in creating biodegradable polymers that minimize waste and reduce reliance on non-renewable resources. This aligns with the growing demand for sustainable chemical solutions in both industrial and academic settings.

Furthermore, the bromine atom in Methyl 3-bromo-4-(methoxymethyl)benzoate has been studied for its role in enhancing the compound’s reactivity in various chemical transformations. For example, brominated benzoates are commonly used as intermediates in the synthesis of pharmaceuticals, where they serve as precursors for the introduction of other functional groups. This versatility has led to its incorporation in the design of prodrugs, which are activated in vivo to release the active moiety at the target site.

Recent computational studies have also provided insights into the molecular interactions of Methyl 3-bromo-4-(methoxymethyl)benzoate with biological targets. Molecular docking simulations revealed that the bromine-substituted structure can form hydrogen bonds with specific amino acid residues, enhancing its binding affinity to enzyme targets. These findings are particularly relevant for the development of selective inhibitors for diseases such as cancer and neurodegenerative disorders.

In the context of drug discovery, the methoxymethyl group can be modified to introduce additional functionalities, such as hydrophilic or hydrophobic characteristics, depending on the target application. For instance, replacing the methoxymethyl group with a hydroxyl group could improve the compound’s solubility in aqueous environments, which is critical for oral drug delivery. Conversely, introducing a hydrophobic chain might enhance its permeability across cell membranes, optimizing its bioavailability.

The methoxymethyl group also plays a role in the synthesis of complex molecules with multiple functional groups. By serving as a protective group during multi-step reactions, it allows for the selective modification of other parts of the molecule. This is particularly useful in the synthesis of hybrid compounds that combine multiple pharmacophoric elements, which is a key strategy in modern drug design.

Additionally, the bromine atom in Methyl 3-bromo-4-(methoxymethyl)benzoate can be replaced with other halogen atoms to fine-tune the compound’s properties. For example, substituting bromine with chlorine might alter the compound’s reactivity and selectivity in certain reactions, making it suitable for different applications. Such modifications are often explored in the development of new materials and pharmaceuticals, where subtle changes in the molecular structure can lead to significant improvements in performance.

Overall, Methyl 3-bromo-4-(methoxymethyl)benzoate represents a versatile compound with a wide range of potential applications. Its unique molecular structure, characterized by the methoxymethyl group and the bromine atom, enables it to participate in various chemical and biological processes. As research in medicinal chemistry and materials science continues to advance, the importance of such compounds in developing innovative solutions for health and industry is expected to grow.

Further studies are needed to fully explore the capabilities of Methyl 3-bromo-4-(methoxymethyl)benzoate in different contexts. By understanding its reactivity, stability, and interactions with biological systems, scientists can unlock new opportunities for its use in drug development, polymer synthesis, and sustainable chemistry. The continued exploration of this compound highlights the importance of organic chemistry in addressing contemporary challenges in science and technology.

For researchers and industrial professionals, the availability of CAS No. 1503856-22-1 as a synthetic compound opens up possibilities for experimentation and innovation. Whether used as a building block for new drugs, a component in advanced materials, or a model for studying chemical reactivity, Methyl 3-bromo-4-(methoxymethyl)benzoate stands as a testament to the power of synthetic chemistry in shaping the future of science and technology.